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Compound of Interest

Compound Name: Ethyl 3-(methylthio)propionate

Cat. No.: B076633

An In-depth Technical Guide to Ethyl 3-
(methylthio)propionate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl 3-(methylthio)propionate is a sulfur-containing ester recognized for its characteristic
fruity and sulfurous aroma, reminiscent of pineapple.[1] While it is predominantly utilized as a
flavor and fragrance additive in the food and cosmetic industries, its chemical structure and
functional groups may be of interest to researchers in various fields, including those in drug
development exploring novel esters and thioethers. This guide provides a comprehensive
overview of its chemical properties, synthesis, analytical methods, and safety information.

Chemical and Physical Properties

Ethyl 3-(methylthio)propionate is a colorless to pale yellow liquid.[1] Its fundamental
properties are summarized in the table below.
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Property Value Reference
CAS Number 13327-56-5 [2]
Molecular Formula C6H1202S [2]
Molecular Weight 148.23 g/mol [3]

Boiling Point 197 °C (lit.) [1114]
Density 1.032 g/mL at 25 °C (lit.) [1][4]
Refractive Index n20/D 1.46 (lit.) [1114]

Flash Point 81 °C (177.8 °F) - closed cup [4115]
Solubility Soluble in alcohol.

Odor Fruity, pineapple, sulfurous [4]

Synthesis of Ethyl 3-(methylthio)propionate

The primary route for the synthesis of Ethyl 3-(methylthio)propionate is through the Michael
addition reaction. This involves the reaction of methyl mercaptan with ethyl acrylate. Careful
control of reaction parameters such as temperature and the use of a suitable catalyst is crucial
to maximize the yield and purity of the final product.

Experimental Protocol: Synthesis

While a specific, detailed laboratory protocol is not readily available in the public domain, a
general procedure can be outlined as follows:

o Reaction Setup: A reaction vessel equipped with a stirrer, thermometer, and a means for
controlled addition of reactants is charged with ethyl acrylate and a suitable solvent.

o Catalyst: A basic catalyst is typically used to facilitate the Michael addition.

o Reactant Addition: Methyl mercaptan is added to the reaction mixture in a controlled manner,
often at a reduced temperature to manage the exothermic nature of the reaction.
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» Reaction Monitoring: The progress of the reaction is monitored by techniques such as Gas
Chromatography (GC) to determine the consumption of the starting materials.

o Work-up: Upon completion, the reaction mixture is neutralized, and the catalyst is removed.
The crude product is then washed with water and brine to remove any water-soluble
impurities.

 Purification: The final product is purified by fractional distillation under reduced pressure to
obtain high-purity Ethyl 3-(methylthio)propionate.

Below is a diagram illustrating the synthesis and purification workflow.
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Synthesis and Purification Workflow for Ethyl 3-(methylthio)propionate
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Analytical Methods

The purity and identity of Ethyl 3-(methylthio)propionate are typically assessed using Gas
Chromatography-Mass Spectrometry (GC-MS).

Experimental Protocol: GC-MS Analysis

The following is a representative protocol for the GC-MS analysis, adapted from methods for
similar compounds[6]:

o Sample Preparation: Dilute the Ethyl 3-(methylthio)propionate sample in a suitable
solvent, such as dichloromethane or ethyl acetate, to an appropriate concentration.

e GC-MS System: An Agilent 7890B GC coupled with a 5977A MSD or an equivalent system
can be used.[6]

e GC Conditions:

o Column: HP-5ms (30 m x 0.25 mm i.d., 0.25 um film thickness) or a similar non-polar
column.[6]

o Carrier Gas: Helium at a constant flow of 1.0 mL/min.[6]
o Oven Temperature Program:
= Initial temperature: 60°C, hold for 2 minutes.
= Ramp to 150°C at 10°C/min.
= Ramp to 250°C at 20°C/min, hold for 5 minutes.[6]
o Injector Temperature: 250°C.[6]
o Injection Mode: Splitless.[6]
» MS Conditions:

o lon Source Temperature: 230°C.[6]
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o Quadrupole Temperature: 150°C.[6]
o lonization Mode: Electron lonization (El) at 70 eV.[6]
o Acquisition Mode: Full scan (m/z 50-550).[6]

The resulting mass spectrum can be compared with reference spectra for confirmation of
identity.

Signaling Pathways and Biological Activity

Currently, there is a lack of published research on the specific signaling pathways modulated
by Ethyl 3-(methylthio)propionate or its significant biological activities beyond its role as a
flavor compound. Its presence has been noted in fruits like melons and pineapples.[1] For
professionals in drug development, this compound could be considered as a lead for
modification or as a fragment in fragment-based drug discovery, particularly where a thioether
or ester moiety is desired. However, any potential therapeutic application would require
extensive investigation into its pharmacology, metabolism, and toxicology.

Safety and Toxicology

Ethyl 3-(methylthio)propionate is generally recognized as safe (GRAS) for its intended use
as a flavoring agent in food. However, as with any chemical, appropriate safety precautions
should be taken in a laboratory or industrial setting. It is a combustible liquid and should be
stored in a cool, dry, well-ventilated area away from sources of ignition.[5] For detailed safety
information, it is recommended to consult the Safety Data Sheet (SDS) provided by the
supplier.

Conclusion

Ethyl 3-(methylthio)propionate is a well-characterized compound with established
applications in the flavor and fragrance industry. For the research and drug development
community, it represents a simple yet interesting molecule containing both an ester and a
thioether functional group. While its biological activity is not well-explored, the synthetic and
analytical methodologies are straightforward, providing a solid foundation for any future
investigations into its potential applications beyond its current uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b076633?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3734465.htm
https://www.scbt.com/p/ethyl-3-methylthio-propionate-13327-56-5
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-_methylthio_propionate
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-3-_methylthio_propionate
https://www.sigmaaldrich.com/KR/ko/product/aldrich/w334308
https://www.sigmaaldrich.com/US/en/product/aldrich/w334308
https://www.benchchem.com/pdf/A_Comparative_Guide_to_GC_MS_and_HPLC_for_the_Analysis_of_3_Methylthio_propanoic_Acid.pdf
https://www.benchchem.com/product/b076633#cas-number-and-molecular-formula-for-ethyl-3-methylthio-propionate
https://www.benchchem.com/product/b076633#cas-number-and-molecular-formula-for-ethyl-3-methylthio-propionate
https://www.benchchem.com/product/b076633#cas-number-and-molecular-formula-for-ethyl-3-methylthio-propionate
https://www.benchchem.com/product/b076633#cas-number-and-molecular-formula-for-ethyl-3-methylthio-propionate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b076633?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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